3-(1,3-benzodioxol-5-yl)-1-[4-(tert-butyl)benzyl]-1H-pyrazole

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-1-[(4-tert-butylphenyl)methyl]pyrazole
• InChI: InChI=1S/C21H22N2O2/c1-21(2,3)17-7-4-15(5-8-17)13-23-11-10-18(22-23)16-6-9-19-20(12-16)25-14-24-19/h4-12H,13-14H2,1-3H3
• InChI Key: CBVQLUKKISGUGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CN2C=CC(=N2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

3-(1,3-benzodioxol-5-yl)-1-[4-(tert-butyl)benzyl]-1H-pyrazole (3-(1,3-BDO-5-yl)-1-[4-(t-Bu)Bz]-1H-pyrazole) is a novel pyrazole derivative that has been recently synthesized and studied for its potential therapeutic applications. It has been found to possess a wide range of biological activities, including antifungal, anti-inflammatory, and anti-cancer effects. This compound has been shown to be able to selectively target certain proteins and enzymes, which suggests that it may be useful for the treatment of various diseases.

Scientific Research Applications

Pyrazole Derivatives in Medicinal Chemistry

Pyrazolines, a class of nitrogen-containing five-membered ring heterocyclic compounds, have been widely studied for their synthesis methods and diverse biological properties. These derivatives exhibit antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer activities, among others. The therapeutic applications of pyrazoline derivatives emphasize their importance in drug discovery, showcasing the potential for developing new chemical entities with significant pharmacological effects (Shaaban, Mayhoub, & Farag, 2012).

Benzothiazole as a Pharmaceutical Scaffold

Benzothiazoles represent another important class of heterocyclic compounds, exhibiting a wide array of biological activities. Their structural simplicity and pharmacological significance make them a focal point in medicinal chemistry, with applications ranging from antimicrobial and anti-inflammatory to antidiabetic and anticancer activities. The diverse therapeutic potential of benzothiazole derivatives underscores their utility in the development of new treatments and the exploration of novel therapeutic targets (Kamal, Hussaini, & Malik, 2015).

Indazole Scaffolds in Drug Design

Indazole derivatives are notable for their rare occurrence in nature and the breadth of biological activities they exhibit, which has spurred interest in their development as therapeutic agents. The indazole scaffold is foundational to many compounds with potential therapeutic value, showing promising anticancer and anti-inflammatory activities, as well as applications in treating neurodegeneration and protein kinase-related disorders. This highlights the pharmacological importance of indazole derivatives in drug design and the ongoing search for novel therapeutic agents (Denya, Malan, & Joubert, 2018).